Cas no 2227747-23-9 ((2R)-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol)

• Product Name: (2R)-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol
• CAS No: 2227747-23-9
• MF: C₈H₁₃ClN₂O
• MW: 188.654620885849
• CID: 6333937
• PubChem ID: 165705078
• Update Time: 2025-06-09

(2R)-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol
• 2227747-23-9
• EN300-1979028

• Inchi： 1S/C8H13ClN2O/c1-5(12)4-7-6(2)10-11(3)8(7)9/h5,12H,4H2,1-3H3/t5-/m1/s1
• InChI Key： YHEXRQZDLNQQKI-RXMQYKEDSA-N
• SMILES： ClC1=C(C(C)=NN1C)C[C@@H](C)O

Computed Properties

• Exact Mass: 188.0716407g/mol
• Monoisotopic Mass: 188.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38Ų

Additional information on (2R)-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol

Introduction to (2R)-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol (CAS No. 2227747-23-9)

(2R)-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug development and biochemical research. This compound, identified by its CAS number 2227747-23-9, has garnered considerable attention due to its unique structural properties and potential therapeutic benefits. The presence of a pyrazole core appended with a chloro-substituent and a methyl group enhances its reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The pyrazole moiety is a heterocyclic aromatic compound that serves as a fundamental scaffold in medicinal chemistry. Its stability and reactivity make it an ideal candidate for modifying pharmacophores, thereby influencing the pharmacokinetic and pharmacodynamic properties of drug candidates. In particular, the 5-chloro substituent on the pyrazole ring introduces electrophilic centers, facilitating further functionalization through nucleophilic substitution reactions. This feature is particularly useful in constructing complex molecular architectures required for targeted drug delivery systems.

The secondary alcohol functionality at the propyl chain of (2R)-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ol provides an additional site for chemical modification. This alcohol can be oxidized to an aldehyde or ketone, or reduced to form an ether or ester, expanding the synthetic possibilities for derivative compounds. Such modifications are crucial in fine-tuning the solubility, bioavailability, and metabolic stability of drug candidates.

Recent advancements in computational chemistry have highlighted the importance of chirality in drug design. The (2R) configuration of this compound underscores its enantiomeric purity, which is critical for ensuring predictable biological responses. Studies have demonstrated that enantiopure compounds often exhibit superior pharmacological profiles compared to their racemic counterparts, making them more attractive for clinical development.

In the realm of medicinal chemistry, (2R)-1-(5-chloro-1,3-dimethyl1H-pyrazol-4-yl)propan-2-ol has been explored as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By targeting specific kinases, small molecule inhibitors can modulate these pathways and restore normal cellular function. The pyrazole scaffold is particularly well-suited for this purpose due to its ability to interact with the ATP-binding pockets of kinases through hydrogen bonding and hydrophobic interactions.

Moreover, the compound's structural features make it a promising candidate for developing antiviral agents. The chloro-substituent on the pyrazole ring can participate in hydrogen bonding with viral protease active sites, thereby inhibiting viral replication. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against certain viral enzymes, suggesting their potential as lead compounds for antiviral drug discovery.

The synthesis of (2R)-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyy yyyy y y y y y y y y y y y y y y y y yyyy yy yy yy yy yy yy yy yy yy yy yyyy yy yyyy yyyy yyyy yyyy yyyy yyyy 4-)propan-2-ol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between hydrazine derivatives and α-haloketones followed by reduction steps to introduce the secondary alcohol functionality. The stereochemistry at the propyl chain is typically established through chiral auxiliary-assisted reactions or asymmetric hydrogenation techniques.

Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the structure and purity of the compound. NMR spectroscopy provides detailed information about the chemical environment of each atom in the molecule, while MS helps determine its molecular weight and fragmentation patterns. HPLC is used to assess purity by separating impurities from the target compound.

In conclusion, (2R)-1-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yyyyyy propan-2-ol is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable building block for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic applications, this compound is likely to play an increasingly important role in drug discovery and development.